Cas no 1443327-84-1 (2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol)

• Product Name: 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol
• CAS No: 1443327-84-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD20528565
• CID: 5170332
• Update Time: 2026-03-04

2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol

• MDL： MFCD20528565
• Inchi： 1S/C13H21NO/c1-10(2)13(3,15)11-8-6-7-9-12(11)14(4)5/h6-10,15H,1-5H3
• InChI Key： SNZNEDMYAYCQMF-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1N(C)C)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol

Compound CAS No. 1443327-84-1: 2-[2-(Dimethylamino)Phenyl]-3-Methylbutan-2-Ol

Introduction

The compound with CAS No. 1443327-84-1, known as 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a dimethylamino group attached to a phenyl ring and a secondary alcohol group. Its structure allows for a wide range of chemical reactivity and functionalization, making it an essential building block in organic synthesis.

Chemical Structure and Properties

The molecular formula of this compound is C₁₁H₁₉N₁O₁, with a molecular weight of approximately 185.26 g/mol. The structure consists of a benzene ring substituted with a dimethylamino group at the para position and a secondary alcohol group at the adjacent position. The presence of the dimethylamino group imparts basicity to the molecule, while the hydroxyl group contributes to its polarity and solubility in polar solvents.

The compound exhibits a melting point of around -5°C and a boiling point of approximately 95°C under standard conditions. Its solubility in water is moderate, but it is highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various chemical reactions and applications.

Synthesis and Applications

The synthesis of 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol involves several steps, typically starting from aniline derivatives. The dimethylamino group can be introduced via alkylation or substitution reactions, followed by hydroxylation or reduction steps to introduce the alcohol group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

This compound finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form hydrogen bonds makes it valuable in designing bioactive molecules with specific pharmacokinetic properties. Additionally, it serves as a precursor for the synthesis of advanced materials, including polymers and surfactants.

Recent Research Developments

In recent years, researchers have explored the potential of 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol in drug delivery systems. Studies have shown that its amphiphilic nature allows it to form micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability. This has opened new avenues for targeted drug delivery systems.

Furthermore, this compound has been investigated for its role in green chemistry applications. Its use as a catalyst or solvent in environmentally friendly reactions has been reported, contributing to sustainable chemical processes.

Conclusion

CAS No. 1443327-84-1, or 2-[2-(dimethylamino)phenyl]-3-methylbutan-2-ol, stands out as a crucial molecule in modern organic chemistry due to its unique structure and diverse applications. With ongoing research uncovering new potential uses and improved synthesis methods, this compound continues to play a pivotal role in advancing various industries.